![molecular formula C19H20N2O3S B2879506 (Z)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one CAS No. 896601-00-6](/img/structure/B2879506.png)
(Z)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one
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Description
(Z)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C19H20N2O3S and its molecular weight is 356.44. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of compounds structurally related to (Z)-6-hydroxy-7-((4-methylpiperazin-1-yl)methyl)-2-(thiophen-2-ylmethylene)benzofuran-3(2H)-one have been a focus of chemical research. For example, Kohara et al. (2002) synthesized a series of 2-methyl-4-(4-methylpiperazin-1-yl)-10H-benzo[5,6]cyclohepta[1,2-b]thiophene derivatives, showcasing the methodologies that might be relevant for synthesizing similar benzofuran derivatives (Kohara, Tanaka, Kimura, Fujimoto, Yamamoto, & Arita, 2002). Similarly, Sharma et al. (1997) developed an improved method for synthesizing 1,5-benzothiazepine derivatives, which could provide insights into the synthesis of complex benzofuran compounds with potential scientific applications (Sharma, Singh, Yadav, & Prakash, 1997).
Potential Biological Activities
Research into structurally related compounds provides indirect insights into the potential scientific applications of this compound. For instance, Pessoa‐Mahana et al. (2012) synthesized and evaluated benzo[b]thiophen-2-yl-3-(4-arylpiperazin-1-yl)-propan-1-one derivatives for their affinity towards 5-HT1A receptors, suggesting the potential for neurological or psychiatric application of similar compounds (Pessoa‐Mahana, Recabarren‐Gajardo, Fiedler Temer, Zapata-Torres, Pessoa-Mahana, Saitz Barría, & Araya-Maturana, 2012). This indicates the possibility of this compound in studying receptor interactions or as a potential lead compound for drug development.
Chemical Properties and Reactivity
Understanding the chemical properties and reactivity of related compounds can provide valuable information for the application of this compound in scientific research. Akiyama, Katoh, and Tsuchiya (1989) explored the synthesis and spectroscopic properties of 1-hydroxypiperazine-2,5-diones, highlighting the methodologies for characterizing and manipulating piperazine derivatives, which could be relevant for assessing the reactivity and potential modifications of the target compound (Akiyama, Katoh, & Tsuchiya, 1989).
properties
IUPAC Name |
(2Z)-6-hydroxy-7-[(4-methylpiperazin-1-yl)methyl]-2-(thiophen-2-ylmethylidene)-1-benzofuran-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2O3S/c1-20-6-8-21(9-7-20)12-15-16(22)5-4-14-18(23)17(24-19(14)15)11-13-3-2-10-25-13/h2-5,10-11,22H,6-9,12H2,1H3/b17-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZTQFTBLNVUJEF-BOPFTXTBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC2=C(C=CC3=C2OC(=CC4=CC=CS4)C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CN1CCN(CC1)CC2=C(C=CC3=C2O/C(=C\C4=CC=CS4)/C3=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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